Cas no 171050-00-3 (tert-butyl 4-fluoro-3-methylbenzoate)

• Product Name: tert-butyl 4-fluoro-3-methylbenzoate
• CAS No: 171050-00-3
• MF: C₁₂H₁₅FO₂
• MW: 210.244707345963
• CID: 1107554
• PubChem ID: 11042021
• Update Time: 2025-04-20

tert-butyl 4-fluoro-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-fluoro-3-methylbenzoate
• 4-Fluoro-3-methyl-benzoic acid tert-butyl ester
• DA-43531
• Benzoic acid, 4-fluoro-3-methyl-, 1,1-dimethylethyl ester
• SCHEMBL4024106
• 4-Fluoro-3-methylbenzoic acid tert-butyl ester
• AKOS013152655
• IMOHPVDDNISLPY-UHFFFAOYSA-N
• MFCD12912108
• 171050-00-3
• tert-butyl4-fluoro-3-methylbenzoate
• EN300-7409885

• MDL： MFCD12912108
• Inchi： 1S/C12H15FO2/c1-8-7-9(5-6-10(8)13)11(14)15-12(2,3)4/h5-7H,1-4H3
• InChI Key： IMOHPVDDNISLPY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 210.10560788g/mol
• Monoisotopic Mass: 210.10560788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų